Chloroacetonitrile

• CAS No.: 107-14-2
• Product Name: Chloroacetonitrile
• Molecular Formula: C2H2ClN; ClCH2CN; C2H2ClN
• Molecular Weight: 75.5 g/mol
• IUPAC Name: 2-chloroacetonitrile
• Standard InChI: InChI=1S/C2H2ClN/c3-1-2-4/h1H2
• Standard InChIKey: RENMDAKOXSCIGH-UHFFFAOYSA-N
• SMILES: C(C#N)Cl
• Canonical SMILES: C(C#N)Cl
• Boiling Point: 259 to 261 °F at 760 mm Hg (NTP, 1992); 126.0 °C; 126.5 °C; 126 °C
• Colorform: Colorless liquid
• Density: 1.2020 to 1.2035 at 77 °F (NTP, 1992); 1.1930 g/cu cm at 20 °C; Relative density (water = 1): 1.19
• Flash Point: 118 °F (NTP, 1992); 47 °C
• Physical Description: Chloroacetonitrile appears as a colorless liquid with a pungent odor. Flash point 118°F. Insoluble in water and denser than water. Hence, sinks in water. Very toxic by ingestion, inhalation and skin absorption. A lachrymator. Used to make other chemicals and as a fumigant.; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Chloroacetonitrile appears as a colorless liquid with a pungent odor. Flash point 118°F. Insoluble in water and denser than water. Hence, sinks in water. Very toxic by ingestion, inhalation and skin absorption. A lachrymator. Used to make other chemicals and as a fumigant.; Chloroacetonitrile is a nitrile.
• Solubility: 50 to 100 mg/mL at 70.7° F (NTP, 1992); 1.32 M; Soluble in hydrocarbons, alcohols; In ether and ethanol; In water, > 1X10+5 mg/L, temperature not specified; Solubility in water: none
• Synonyms: 2-Chloroacetonitrile; Chloracetonitrile; Chloromethyl Cyanide; Cyanomethyl Chloride; Monochloroacetonitrile; NSC 6180; α-Chloroacetonitrile
• Vapor Density: 2.61 (Air = 1); Relative vapor density (air = 1): 2.61
• Vapor Pressure: 15.00 mmHg; 8 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 1.16
• PubChem Compound: 7856
• Last Modified: Nov 11 2021